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Compound of Interest

Compound Name:
3-Methyl-1,2-oxathiolane 2,2-

dioxide

Cat. No.: B073002 Get Quote

An In-depth Technical Guide to 2,4-
Butanesultone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and reactive

properties of 2,4-butanesultone (CAS No. 1121-03-5). It includes detailed experimental

protocols for its synthesis, a summary of its known applications, and essential safety and

handling information. This document is intended to serve as a core reference for professionals

in research and development.

Physical and Chemical Properties
2,4-Butanesultone, also known as 3-methyl-1,2-oxathiolane 2,2-dioxide, is a versatile

sulfonic acid derivative.[1] It is a colorless to brown clear liquid under standard conditions.[1] Its

core utility lies in its function as an intermediate and a sulfonating agent, enabling the

incorporation of sulfonate groups into organic molecules to enhance their solubility and

functionality.[1]

Table 1: Physical and Chemical Properties of 2,4-
Butanesultone
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Property Value Reference(s)

CAS Number 1121-03-5 [1][2]

Molecular Formula C₄H₈O₃S [1]

Molecular Weight 136.17 g/mol [1]

Appearance Colorless to brown clear liquid [1]

Boiling Point 150 °C at 12 mmHg [1]

Density 1.31 g/cm³ [1]

Refractive Index n20D 1.46 [1]

Purity ≥ 98% (by GC) [1]

Synonyms

3-Methyl-1,2-oxathiolane 2,2-

dioxide, 1-Methyl-1,3-

propanesultone, 4-Hydroxy-2-

butanesulfonic acid gamma-

sultone

[1][3]

Spectral Data
Detailed experimental spectral data for 2,4-butanesultone is not widely available in public

chemical databases, which contrasts with its more commonly documented isomer, 1,4-

butanesultone. Researchers should exercise caution and verify the isomer when consulting

spectral libraries.

Table 2: Available Spectral Data for 2,4-Butanesultone
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Data Type Details Reference(s)

Mass Spectrum (GC-MS)

A mass spectrum is available

that confirms the molecular

weight and fragmentation

pattern.

[3]

¹H NMR, ¹³C NMR, IR

Publicly accessible,

experimentally derived spectra

for the 2,4-butanesultone

isomer are currently

unavailable.

Chemical Reactivity and Applications
2,4-Butanesultone's primary chemical utility stems from its role as a reactive intermediate. The

strained sultone ring is susceptible to nucleophilic attack, leading to ring-opening and the

covalent attachment of a sulfobutyl group to the nucleophile. This property is harnessed in

various industrial and research applications.

Pharmaceutical Development: It serves as a key intermediate in the synthesis of various

pharmaceuticals, including sulfonamide antibiotics, where the sulfonate group can enhance

efficacy and stability.[1]

Polymer Chemistry: The compound is used to create specialty polymers with improved

thermal and chemical resistance, which is valuable for advanced coatings and adhesives.[1]

Surfactants and Detergents: Its ability to introduce sulfonic acid groups is employed in the

production of surfactants, enhancing water solubility and surface activity.

Agrochemicals: It plays a role in formulating effective herbicides and pesticides.[1]

Biochemical Research: Researchers utilize 2,4-butanesultone for enzyme inhibition and

protein modification studies to better understand biochemical pathways.

The general reactivity is illustrated in the diagram below, showing the ring-opening reaction

upon attack by a generic nucleophile (Nu:).
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General Reactivity of 2,4-Butanesultone

Reactants

Product

2,4-Butanesultone

Sulfoalkylated Product
(Nu-CH(CH₃)CH₂CH₂SO₃⁻)

Ring-opening
reaction

Nucleophile (Nu:)

Click to download full resolution via product page

Diagram 1: General reaction pathway of 2,4-butanesultone with a nucleophile.

Experimental Protocols
The following section details a method for the synthesis of 2,4-butanesultone based on a

patented industrial process.[4] This multi-step synthesis uses crotyl alcohol (butenol) as a

starting material.

Synthesis of 2,4-Butanesultone from Butenol
This process involves three main stages: sulfonation, acidification, and dehydration/cyclization.

Materials and Equipment:

Crotyl alcohol (butenol)

Sodium sulfite (or sodium pyrosulfite)
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Sulfuric acid or Hydrochloric acid

Water

1000 mL three-necked flask with mechanical stirrer and thermometer

Dropping funnel

Heating mantle

Vacuum distillation apparatus

Experimental Workflow Diagram:

Start:
Butenol & Sodium Sulfite

Step 1: Sulfonation
(pH 6.5, <50°C)

Intermediate:
Hydroxy Butane Sulfonate

Step 2: Acidification
(Adjust pH to 3)

Intermediate:
Hydroxy Butane Sulfonic Acid

Step 3: Dehydration &
Cyclization

(145-150°C, 7-10 mmHg)

Final Product:
2,4-Butanesultone

Click to download full resolution via product page

Diagram 2: Workflow for the synthesis of 2,4-butanesultone.

Step 1: Sulfonation

Charge a 1000 mL three-necked flask with 150 g (1.5 mol) of anhydrous sodium pyrosulfite

and 500 mL of water.[4] Stir until fully dissolved.

Maintain the reaction temperature below 50°C and adjust the pH to 6.5.[4]

Over a period of 2 hours, add 72 g (1 mol) of butenol solution via a dropping funnel.[4]

After the addition is complete, continue stirring for an additional 30 minutes to yield the

intermediate, hydroxy butane sulfonate.[4]

Step 2: Acidification

Adjust the pH of the reaction mixture to 3 using a suitable acid such as sulfuric or

hydrochloric acid.[4] This converts the hydroxy butane sulfonate salt into hydroxy butane
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sulfonic acid.[4]

Step 3: Dehydration and Cyclization

Transfer the acidified solution to a vacuum distillation apparatus.

Heat the mixture to between 145-150°C under a vacuum of 7-10 mmHg.[4]

Water will be removed via distillation, inducing the cyclization of the hydroxy butane sulfonic

acid.

Continue the reaction for 5.5 to 6.5 hours to yield the final product, 2,4-butanesultone.[4]

The crude product can be further purified by vacuum distillation.

Safety and Handling
2,4-Butanesultone requires careful handling in a laboratory or industrial setting. Adherence to

safety protocols is essential.

Table 3: Hazard and Safety Information
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Category Information Reference(s)

Hazard Statements

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.

[5]

Precautionary Statements

Wear protective gloves,

protective clothing, eye

protection, and face protection.

Store in a well-ventilated

place. Keep cool.

[5]

Personal Protective Equipment

(PPE)

Wear tightly fitting safety

goggles, chemical-

impermeable gloves, and

fire/flame-resistant impervious

clothing. Use a full-face

respirator if exposure limits are

exceeded.

[5]

Handling

Handle in a well-ventilated

place. Avoid contact with skin

and eyes. Avoid the formation

of dust and aerosols. Use non-

sparking tools.

[5]

Storage

Store in a tightly closed

container in a dry, cool, and

well-ventilated place between

2 - 8 °C.

[1][5]

Incompatible Materials
Strong oxidizing agents,

bases.
[6]

Hazardous Decomposition

Forms carbon monoxide,

carbon dioxide, and sulfur

oxides upon decomposition.

[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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